2-((2-Ethylhexyl)amino)-4-((4-fluorophenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-(2-ethylhexylamino)-4-(4-fluoroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C18H27FN2O3/c1-3-5-6-13(4-2)12-20-16(18(23)24)11-17(22)21-15-9-7-14(19)8-10-15/h7-10,13,16,20H,3-6,11-12H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: BSFYPAMJQCGQBS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(CC(=O)NC1=CC=C(C=C1)F)C(=O)O
• Molecular Formula: C18H27FN2O3
• Molecular Weight: 338.4 g/mol

Description

2-((2-Ethylhexyl)amino)-4-((4-fluorophenyl)amino)-4-oxobutanoic acid is a chemical compound that is commonly referred to as EFAB. It is a synthetic molecule that has been extensively studied for its potential applications in scientific research. EFAB is a derivative of the amino acid glutamine and is a member of the class of compounds known as amino acid esters.

Scientific Research Applications

Fluorescent Probes for β-Amyloids

The synthesis and optical properties of a novel fluorescent probe for β-amyloids, related in structure to the compound of interest, have been studied. This probe demonstrated high binding affinities toward Aβ(1–40) aggregates in vitro, suggesting its potential for molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).

Synthesis and Structural Analysis

Research has focused on the efficient synthesis and structural confirmation of compounds with similar functionalities. This includes the analysis of crystal structures, highlighting the importance of these compounds in materials science and chemical synthesis (Ashfaq et al., 2021).

Conformationally Restricted Labels for NMR Studies

Monofluoro-substituted amino acids, closely related to the compound of interest, were designed as labels for solid-state 19F NMR distance measurements in membrane-bound peptides. This application underscores the role of such compounds in biochemistry and structural biology (Tkachenko et al., 2014).

Molecular Docking and Optical Studies

Compounds with a similar structural motif have been subject to molecular docking, vibrational, structural, electronic, and optical studies. These studies provide insights into the potential biological activities of such compounds, as well as their physical and chemical properties (Vanasundari et al., 2018).

Nonlinear Optical Materials

Investigations into the optical properties and potential as nonlinear optical materials of structurally similar compounds have been conducted. This includes analysis of their vibrational bands, hyper-conjugative interactions, and electronic properties, showcasing their relevance in materials science and photonics (Raju et al., 2015).